N-(3-chloro-4-fluorophenyl)-N'-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}ethanediamide

• IUPAC Name: N'-(3-chloro-4-fluorophenyl)-N-[2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl]oxamide
• InChI: InChI=1S/C20H16ClFN2O4/c21-15-10-14(7-8-16(15)22)24-20(27)19(26)23-11-17(25)12-3-5-13(6-4-12)18-2-1-9-28-18/h1-10,17,25H,11H2,(H,23,26)(H,24,27)
• InChI Key: RIQDJAJKEXEVME-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=CC=C(C=C2)C(CNC(=O)C(=O)NC3=CC(=C(C=C3)F)Cl)O
• Molecular Formula: C20H16ClFN2O4
• Molecular Weight: 402.8 g/mol
• CAS No.: 2097934-41-1

Description

N-(3-chloro-4-fluorophenyl)-N'-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}ethanediamide is a useful research compound. Its molecular formula is C20H16ClFN2O4 and its molecular weight is 402.81. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization of Complex Compounds

• Formation of Vinylidene and Carbene Complexes : Research led by Bustelo et al. (2007) describes the synthesis of vinylidene and carbene complexes through the activation of propyn-1-ol derivatives, indicating the versatility of ruthenium complexes in synthesizing bicyclic carbene compounds with potential applications in catalysis and organic synthesis (Bustelo et al., 2007).

Photophysical Properties and Sensory Applications

• Water-soluble Cruciform Fluorophores : A study by Tolosa, Zucchero, and Bunz (2008) explores the synthesis and photophysics of water-soluble cruciform fluorophores, highlighting their sensitivity toward metal cations and potential in sensory applications (Tolosa, Zucchero, & Bunz, 2008).

Organic Synthesis and Antimicrobial Activity

• Antimicrobial Activity of Novel Compounds : Nagamani et al. (2018) report on the synthesis and evaluation of antimicrobial activity of 3-(1-aryl-1H-1,2,3-triazol-4-yl)-2-(4-fluorophenyl)-1-(2-hydroxy-4-methoxyphenyl) propan-1-ones, showcasing the potential of these compounds in developing new antimicrobial agents (Nagamani et al., 2018).

Fluorination and Regioselectivity Studies

• Regioselectivity in Fluorination Processes : Zupan, Iskra, and Stavber (1996) investigated the regioselectivity in the fluorination of aromatic compounds using N-F type reagents, providing insights into the synthesis of fluorinated derivatives with specific regioselectivity (Zupan, Iskra, & Stavber, 1996).